Cas no 936225-49-9 (3-benzylpyrrolidine hydrochloride)
936225-49-9 structure
Product Name:3-benzylpyrrolidine hydrochloride
CAS No:936225-49-9
MF:C11H16ClN
MW:197.704442024231
CID:858997
PubChem ID:45074440
Update Time:2025-04-19
3-benzylpyrrolidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-BENZYL-PYRROLIDINE HCL
- 3-(phenylmethyl)Pyrrolidine hydrochloride
- 3-Benzylpyrrolidine HCl
- FT-0710851
- AKOS026681334
- 3-benzylpyrrolidine hydrochloride
- SB47736
- F2147-1778
- 936225-49-9
- SB47681
- EN300-1264919
- 3-benzylpyrrolidine;hydrochloride
- 3-benzylpyrrolidinehydrochloride
- C78600
- DB-031581
- (S)-3-Benzylpyrrolidine hydrochloride
- 1956436-43-3
- 1956436-53-5
- (R)-3-Benzylpyrrolidine hydrochloride
-
- Inchi: 1S/C11H15N.ClH/c1-2-4-10(5-3-1)8-11-6-7-12-9-11;/h1-5,11-12H,6-9H2;1H
- InChI Key: MOHPRQHABSPJSO-UHFFFAOYSA-N
- SMILES: Cl.N1CCC(CC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 197.09700
- Monoisotopic Mass: 197.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 127
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 2.96940
3-benzylpyrrolidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM327740-1g |
3-benzylpyrrolidine hydrochloride |
936225-49-9 | 95+% | 1g |
$391 | 2021-06-09 | |
| Chemenu | CM327740-1g |
3-benzylpyrrolidine hydrochloride |
936225-49-9 | 95%+ | 1g |
$1153 | 2024-07-19 | |
| Chemenu | CM327740-100mg |
3-benzylpyrrolidine hydrochloride |
936225-49-9 | 95%+ | 100mg |
$275 | 2024-07-19 | |
| Chemenu | CM327740-250mg |
3-benzylpyrrolidine hydrochloride |
936225-49-9 | 95%+ | 250mg |
$408 | 2024-07-19 | |
| TRC | B227516-100mg |
3-benzylpyrrolidine hcl |
936225-49-9 | 100mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B227516-500mg |
3-benzylpyrrolidine hcl |
936225-49-9 | 500mg |
$ 550.00 | 2022-06-07 | ||
| TRC | B227516-1g |
3-benzylpyrrolidine hcl |
936225-49-9 | 1g |
$ 840.00 | 2022-06-07 | ||
| Enamine | EN300-1264919-0.05g |
3-benzylpyrrolidine hydrochloride |
936225-49-9 | 95% | 0.05g |
$56.0 | 2023-07-07 | |
| Enamine | EN300-1264919-0.1g |
3-benzylpyrrolidine hydrochloride |
936225-49-9 | 95% | 0.1g |
$83.0 | 2023-07-07 | |
| Enamine | EN300-1264919-0.25g |
3-benzylpyrrolidine hydrochloride |
936225-49-9 | 95% | 0.25g |
$119.0 | 2023-07-07 |
3-benzylpyrrolidine hydrochloride Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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